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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neomycin sulfate is a broad-spectrum aminoglycoside antibiotic complex produced by the

fermentation of Streptomyces fradiae.[1] It is a mixture of the sulfate salts of neomycin B and

its stereoisomer neomycin C, with neomycin B being the major and most potent component.

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, biosynthetic pathway, and mechanism of action of neomycin
sulfate. Detailed experimental protocols for its analysis and characterization are also presented

to support research and development activities.

Molecular Structure and Physicochemical
Properties
Neomycin sulfate is a complex molecule with a multi-ring structure. Its chemical and physical

properties are summarized in the tables below.
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Property Value Reference(s)

Chemical Formula C₂₃H₄₆N₆O₁₃ · xH₂SO₄

IUPAC Name

(2R,3S,4R,5R,6R)-5-amino-2-

(aminomethyl)-6-

[(1R,2R,3S,4R,6S)-4,6-

diamino-2-[(2S,3R,4S,5R)-4-

[(2R,3R,4R,5S,6S)-3-amino-6-

(aminomethyl)-4,5-

dihydroxyoxan-2-yl]oxy-3-

hydroxy-5-

(hydroxymethyl)oxolan-2-

yl]oxy-3-

hydroxycyclohexyl]oxyoxane-

3,4-diol;sulfuric acid

CAS Number 1405-10-3

Molecular Weight (Free Base) 614.64 g/mol

Physical Properties
Property Value Reference(s)

Appearance
White to yellowish-white,

hygroscopic powder
[2]

Melting Point >250 °C (decomposes)

Solubility

Very soluble in water, slightly

soluble in ethanol (96%),

practically insoluble in

acetone.

Specific Optical Rotation
+53.5° to +59.0° (dried

substance)

pH (50 g/L in H₂O at 20°C) 5.0 - 7.5
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Biosynthetic Pathway
The biosynthesis of neomycin is a complex enzymatic process occurring in Streptomyces

fradiae. The pathway involves a series of gene products encoded by the neo gene cluster. Key

steps include the formation of the 2-deoxystreptamine (2-DOS) core, followed by glycosylation

reactions and modifications. The pathway is regulated by several genes, including neoG and

neoH, which act as regulatory genes.[3] The enzyme NeoN, a radical SAM-dependent

epimerase, is responsible for the conversion of neomycin C to the more active neomycin B.[3]
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2-Deoxystreptamine (2-DOS) Formation Glycosylation & Modification

Glucose-6-phosphate 2-deoxy-scyllo-inosose
Multiple steps

2-deoxy-scyllo-inosamine
neo-6 (Aminotransferase)

2-DOS

neo-5 (Oxidoreductase)
neo-7 (Aminotransferase)

N-acetylglucosaminyl-2-DOS
Neo8 (Glycosyltransferase)

Glucosaminyl-2-DOS
Neo16 (Deacetylase)

Ribostamycin

Neo15 (Glycosyltransferase)
+ Ribose

Neomycin C
Glycosylation

Neomycin B
NeoN (Epimerase)
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Inside Bacterial Cell

Neomycin

30S Ribosomal Subunit

Bacterial Cell

16S rRNA A-site

Binds to

Protein Synthesis Inhibition

mRNA Mistranslation

Aberrant Protein Production

Cell Death

Membrane Damage
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Sample Preparation
(Dissolution & Filtration)

HPLC System
(C18 Column, Gradient Elution)

Standard Preparation
(Serial Dilutions)

Pulsed Amperometric
Detection (PAD)

Data Acquisition
(Chromatogram)

Data Analysis
(Peak Integration, Calibration)

Quantification of Neomycin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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